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Compound of Interest

Compound Name:
2-Phenoxypyridine-3-carbonyl

chloride

Cat. No.: B1350575 Get Quote

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a certified Safety Data Sheet (SDS).

All personnel must consult the official SDS from the manufacturer before handling 2-
Phenoxypyridine-3-carbonyl chloride.

Introduction
2-Phenoxypyridine-3-carbonyl chloride (CAS No. 51362-49-3) is a reactive acyl chloride

derivative widely utilized as a chemical intermediate in organic and medicinal chemistry.[1][2]

Its utility in constructing complex molecules, particularly in the synthesis of novel

pharmaceutical candidates, is significant. However, the presence of the acyl chloride functional

group imparts considerable reactivity and associated hazards. This guide provides a

consolidated overview of its safety, handling, and physicochemical properties based on

available data.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Phenoxypyridine-3-carbonyl
chloride are summarized below. This data is essential for the safe design of experiments and

handling procedures.
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Property Value Reference

CAS Number 51362-49-3 [2][3]

Molecular Formula C₁₂H₈ClNO₂ [1][4]

Molecular Weight 233.65 g/mol [1][4]

Appearance Solid [5]

Melting Point 90 - 95 °C [2][4]

Boiling Point 341.1 °C at 760 mmHg [4]

Density 1.3 g/cm³ [4]

Purity ≥95% - 97% [2][5]

Hazard Identification and Classification
2-Phenoxypyridine-3-carbonyl chloride is classified as a hazardous substance. The

following table summarizes its GHS hazard statements, which indicate significant risks upon

exposure.[2]

GHS Hazard Code Hazard Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H314 Causes severe skin burns and eye damage.

H332 Harmful if inhaled.

Note: This classification highlights that the compound is corrosive and acutely toxic via multiple

exposure routes.

Experimental Protocols and Safe Handling
Due to its hazardous nature, strict adherence to safety protocols is mandatory. The compound

reacts with moisture and is corrosive.[3][6]
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All operations involving this compound must be performed within a certified chemical fume

hood while wearing appropriate Personal Protective Equipment (PPE). The logical workflow for

safe handling is depicted below.

Figure 1: Safe Handling and Use Workflow
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2. Handling and Reaction

3. Post-Reaction and Disposal
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Caption: A three-phase workflow for the safe laboratory handling of 2-Phenoxypyridine-3-
carbonyl chloride.

In case of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate: Alert personnel and evacuate the immediate spill area.

Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within one.

Protect: Do not attempt cleanup without appropriate PPE, including respiratory protection.

Contain: For solid spills, avoid generating dust.[3][6] Gently cover the spill with a dry, inert

absorbent material such as sand or vermiculite.

Collect: Carefully sweep or scoop the contained material into a suitable, labeled container for

hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate environmental health and safety officer.

Reactivity and Incompatibilities
The high reactivity of the acyl chloride group defines the primary hazards of this compound. Its

reaction with water is particularly hazardous, liberating toxic gas.

The reaction with water or moisture is rapid and exothermic, producing hydrochloric acid (HCl)

gas. This reaction is the basis for its corrosive properties.
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Figure 2: Hydrolysis Hazard Pathway
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Caption: The hazardous reaction pathway of 2-Phenoxypyridine-3-carbonyl chloride with

water.

To prevent dangerous reactions, avoid contact with the following:

Water and Moisture: Reacts to produce HCl gas.[6]

Strong Oxidizing Agents: May lead to violent reactions.[6]

Strong Acids & Bases: Can cause decomposition or vigorous reactions.[7]

Alcohols & Amines: Reacts exothermically to form esters and amides, respectively.

First Aid Measures
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Immediate medical attention is required for all exposure routes. The recommended first aid

procedures are summarized below.[6][7]

Exposure Route First Aid Protocol

Inhalation

Remove person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with copious amounts of water for at

least 15 minutes. Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If conscious, give water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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